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Compound of Interest

Compound Name: Azobenzene

Cat. No.: B091143 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potentially hazardous compounds like azobenzene. This

guide provides immediate, essential safety protocols and logistical information for the handling

and disposal of azobenzene to foster a culture of safety and build trust in laboratory

operations.

Azobenzene is a chemical compound that requires careful handling due to its potential health

risks. It is harmful if swallowed or inhaled, is a suspected carcinogen, and may cause genetic

defects.[1][2][3] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1][4]

Adherence to the following safety protocols is mandatory to minimize exposure and ensure a

safe laboratory environment.

Hazard Identification and Quantitative Data
A thorough understanding of the substance's properties is the first step in safe handling. The

following table summarizes key quantitative data for azobenzene.
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Property Value Reference

Appearance
Orange to red crystals or

powder solid
[4]

Molecular Formula C₁₂H₁₀N₂

Molecular Weight 182.23 g/mol [2]

Melting Point 66 - 69 °C / 150.8 - 156.2 °F [4][5]

Boiling Point 293 °C / 559.4 °F [4][6]

Flash Point 100 °C / 212 °F [4]

Vapor Pressure 1 mmHg @ 104 °C [4]

Water Solubility Low [4][6]

Oral LD50 (Rat) 1000 mg/kg [1][7]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the primary defense against chemical exposure.[8] The following

table outlines the recommended PPE for handling azobenzene.
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PPE Category Specification Purpose

Hand Protection

Chemically resistant gloves

(e.g., nitrile or butyl rubber).

Inspect gloves before use.

To provide a barrier against

skin contact.[3][8]

Eye/Face Protection

Tightly sealed safety goggles

or a face shield (European

Standard EN 166).

To protect eyes from splashes

and airborne particles.[3][4]

Body Protection

A lab coat with long sleeves,

disposable Tyvek-type sleeves,

or a full protective suit.

To prevent contamination of

personal clothing.[9][10]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when there is a risk

of dust formation or if exposure

limits are exceeded.[3][5]

Operational Plan: Step-by-Step Handling and
Disposal
All handling of azobenzene must be conducted in a designated area, preferably within a

certified chemical fume hood, to minimize inhalation exposure.[4][5]

Safe Handling Protocol
Preparation and Pre-Handling Check:

Ensure the chemical fume hood is functioning correctly.

Verify that an eyewash station and safety shower are readily accessible.[10]

Don the required PPE as specified in the table above.

Prepare all necessary equipment and reagents before handling the chemical to minimize

movement and potential spills.[10]

Weighing and Transfer:
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Conduct all manipulations of solid azobenzene, including weighing and dilutions, within

the chemical fume hood to control dust.[4][5]

Use dedicated glassware and equipment. If not possible, thoroughly decontaminate

equipment after use.

Avoid the formation of dust and aerosols.[1][3]

Dissolving and Solution Preparation:

When preparing solutions, slowly add the solid azobenzene to the solvent to avoid

splashing.

Keep containers covered as much as possible during dissolution.

Post-Handling:

Carefully remove and dispose of contaminated gloves and any other disposable PPE in a

designated hazardous waste container.[8]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[3][4]

Decontaminate the work area within the fume hood.

Emergency Procedures: Spill and Exposure
In Case of a Spill:

Evacuate personnel from the immediate area and move upwind.[1]

Wear appropriate PPE, including respiratory protection.[1]

For minor spills, use an absorbent paper dampened with a solvent like acetone to pick up the

material.[9] For larger spills, sweep up the material, taking care to avoid generating dust.[1]

Moisten with water to prevent dusting if necessary.
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Place the spilled material and any contaminated cleaning materials into a suitable, closed,

and labeled container for disposal.[1]

Solvent wash all contaminated surfaces, followed by washing with a soap and water solution.

[9]

Do not re-enter the contaminated area until it has been verified as clean by a safety officer.

[9]

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Skin Contact: Immediately flood the affected skin with water while removing and isolating all

contaminated clothing. Gently wash all affected skin areas thoroughly with soap and water.

Seek immediate medical attention.[9]

Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[4]

Ingestion: DO NOT induce vomiting. If the victim is conscious and not convulsing, give 1 or 2

glasses of water to dilute the chemical and call a poison control center or physician

immediately.[9]

Disposal Plan
Proper disposal of azobenzene and its waste is crucial to prevent environmental contamination

and ensure regulatory compliance.[3]

Waste Classification: All waste containing azobenzene must be treated as hazardous waste.

[3]

Solid Waste: Contaminated gloves, wipes, disposable lab coats, and solid azobenzene
waste should be collected in a clearly labeled, sealed plastic bag and placed in a designated

hazardous waste container.[8]
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Liquid Waste: Unused solutions and contaminated solvents should be collected in a labeled,

sealed, and chemically resistant container.[8]

Disposal Method: The primary recommended method for the disposal of azobenzene is

incineration. The material should be dissolved or mixed with a combustible solvent and

burned in a chemical incinerator equipped with an afterburner and scrubber.[1][3] Always use

a licensed disposal company.[1]

Visual Workflow Guides
To further clarify the procedural steps, the following diagrams illustrate the workflows for safe

handling and spill response.

Safe Handling Workflow for Azobenzene

1. Preparation
- Verify fume hood

- Check safety equipment
- Don appropriate PPE

2. Weighing & Transfer
- Work in fume hood

- Minimize dust

Proceed

3. Solution Preparation
- Add solid to solvent slowly
- Keep container covered

Proceed

4. Post-Handling
- Dispose of PPE

- Wash hands
- Decontaminate work area

Complete
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Click to download full resolution via product page

Safe handling workflow for azobenzene.

Azobenzene Spill Response Workflow

Spill Detected

1. Evacuate Area
- Move upwind

2. Don Full PPE
- Include respiratory protection

3. Contain & Clean
- Use absorbent for small spills

- Sweep solid for large spills
- Moisten to prevent dust

4. Dispose of Waste
- Place in labeled, sealed container

5. Decontaminate Area
- Solvent wash

- Soap and water wash

6. Verify Cleanliness
- Safety officer approval

Click to download full resolution via product page
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Workflow for responding to an azobenzene spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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